Cas no 7773-34-4 (Diethylstilbestrol Dimethyl Ether Carc.)

Diethylstilbestrol Dimethyl Ether is a synthetic, non-steroidal estrogen derivative with carcinogenic (Carc.) potential. Its dimethyl ether modification enhances stability and alters pharmacokinetic properties compared to the parent compound, diethylstilbestrol. This compound has been studied for its estrogenic activity and structural interactions with hormone receptors. Due to its carcinogenic classification, it is primarily used in research settings to investigate endocrine disruption mechanisms, hormonal pathways, and carcinogenicity studies. Its well-defined chemical structure and predictable biological effects make it a reference compound in toxicological and pharmacological research. Strict handling protocols are required due to its hazardous nature.
Diethylstilbestrol Dimethyl Ether Carc. structure
7773-34-4 structure
Product Name:Diethylstilbestrol Dimethyl Ether Carc.
CAS No:7773-34-4
MF:C20H24O2
MW:296.403366088867
CID:838496
Update Time:2025-06-14

Diethylstilbestrol Dimethyl Ether Carc. Chemical and Physical Properties

Names and Identifiers

    • Diethylstilbestrol dimethyl ether
    • 3,4-BIS-(P-HYDROXYPHENYL)-3-HEXENE 4,4'-DIMETHYLETHER
    • 3,4-Bis(p-methoxyphenyl)-3-hexene
    • DIETHYLSTILBESTROL DIMETHYL ETHER, EP STANDARD
    • (E)-1,1'-(1,2-Diethyl-1,2-ethene-diyl)bis(4-methoxybenzene)
    • 3,4-Dianisyl-3-hexene
    • 3-Hexene, 3,4-bis(4-methoxyphenyl)-
    • 3-Hexene, 3,4-bis(p-methoxyphenyl)-
    • 4,4'-Dimethoxy-alpha,beta-diethylstilbene
    • BRN 2057686
    • Depot-oestromenine
    • Depot-oestromon
    • NSC 41198
    • NSC 8137
    • Stil
    • Stilbene, alpha,alpha'-diethyl-4,4'-dimethoxy-
    • Diethylstilbestrol Dimethyl Ether Carc.
    • Inchi: 1S/C20H24O2/c1-5-19(15-7-11-17(21-3)12-8-15)20(6-2)16-9-13-18(22-4)14-10-16/h7-14H,5-6H2,1-4H3/b20-19+
    • InChI Key: VQOAQMIKPYNCMV-FMQUCBEESA-N
    • SMILES: O(C)C1C=CC(=CC=1)/C(/CC)=C(/C1C=CC(=CC=1)OC)\CC

Computed Properties

  • Exact Mass: 296.17772

Experimental Properties

  • Density: 1.0944 (rough estimate)
  • Boiling Point: 378°C (rough estimate)
  • Refractive Index: 1.4800 (estimate)
  • PSA: 18.46

Diethylstilbestrol Dimethyl Ether Carc. Security Information

  • Hazardous Material transportation number:UN 3077 9 / PGIII
  • Storage Condition:2-8°C

Diethylstilbestrol Dimethyl Ether Carc. Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
D1600000
Diethylstilbestrol Dimethyl Ether Carc.
7773-34-4 European Pharmacopoeia (EP) Reference Standard
2506.96 2021-05-13
TRC
D445083-250mg
Diethylstilbestrol Dimethyl Ether Carc.
7773-34-4
250mg
45.00 2021-08-14
TRC
D445083-500mg
Diethylstilbestrol Dimethyl Ether Carc.
7773-34-4
500mg
65.00 2021-08-14
TRC
D445083-2.5g
Diethylstilbestrol Dimethyl Ether Carc.
7773-34-4
2.5g
285.00 2021-08-14

Additional information on Diethylstilbestrol Dimethyl Ether Carc.

Comprehensive Analysis of Diethylstilbestrol Dimethyl Ether (CAS No. 7773-34-4): Properties, Applications, and Safety Considerations

Diethylstilbestrol Dimethyl Ether (CAS No. 7773-34-4), a synthetic nonsteroidal estrogen derivative, has garnered significant attention in both historical and modern pharmacological research. Known for its structural similarity to natural estrogens, this compound has been studied for its potential roles in endocrine regulation and therapeutic applications. The keyword "Diethylstilbestrol Dimethyl Ether carcinogenicity" frequently appears in scientific literature, reflecting ongoing debates about its safety profile and long-term effects.

The compound's molecular structure features a dimethyl ether modification, which alters its bioavailability and metabolic pathways compared to its parent molecule, Diethylstilbestrol. Researchers have explored its interactions with estrogen receptors (ERα and ERβ), making "Diethylstilbestrol Dimethyl Ether mechanism of action" a trending search term among biomedical professionals. Recent studies focus on its potential applications in hormone-dependent conditions, though regulatory scrutiny remains stringent due to historical concerns.

In the context of environmental health, searches for "Diethylstilbestrol Dimethyl Ether environmental impact" highlight growing public interest in endocrine-disrupting chemicals (EDCs). While not classified as a high-risk environmental contaminant, its persistence and bioaccumulation potential warrant careful monitoring. Analytical methods like HPLC and GC-MS are commonly employed to detect trace amounts, addressing queries such as "how to analyze Diethylstilbestrol Dimethyl Ether" in complex matrices.

From a regulatory standpoint, the compound's classification as a "Carc." (carcinogen) in some jurisdictions has fueled discussions about risk mitigation. Phrases like "Diethylstilbestrol Dimethyl Ether safety guidelines" and "occupational exposure limits" are frequently searched by industrial hygienists and regulatory compliance officers. Current guidelines emphasize handling protocols to minimize inhalation or dermal contact, aligning with broader workplace safety trends.

Emerging research areas include the compound's role in epigenetic modulation, with "Diethylstilbestrol Dimethyl Ether gene expression" gaining traction in academic circles. Preclinical models suggest dose-dependent effects on DNA methylation patterns, though clinical relevance remains under investigation. This aligns with the broader scientific community's focus on precision medicine and personalized therapeutics.

For synthetic chemists, queries like "Diethylstilbestrol Dimethyl Ether synthesis route" reflect interest in its production scalability. The compound's synthesis typically involves Williamson etherification, with modifications to improve yield and purity. Patent databases reveal ongoing innovations in purification techniques, addressing industrial demand for high-purity batches.

In conclusion, while Diethylstilbestrol Dimethyl Ether (CAS No. 7773-34-4) presents intriguing scientific possibilities, its use requires rigorous evaluation of benefit-risk ratios. The compound's dual identity—as a research tool and a subject of safety debates—ensures its continued relevance in multidisciplinary discussions about chemical safety, therapeutic potential, and environmental stewardship.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.